Cas no 1261838-66-7 (2-Hydroxy-6-methoxybenzyl chloride)

• Product Name: 2-Hydroxy-6-methoxybenzyl chloride
• CAS No: 1261838-66-7
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 4982014
• Update Time: 2025-05-24

2-Hydroxy-6-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• OC1=C(CCl)C(=CC=C1)OC
• 2-Hydroxy-6-methoxybenzyl chloride

• Inchi： 1S/C8H9ClO2/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4,10H,5H2,1H3
• InChI Key： ULWGWUFVVFBKOJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on 2-Hydroxy-6-methoxybenzyl chloride

2-Hydroxy-6-Methoxybenzyl Chloride: A Comprehensive Overview

2-Hydroxy-6-Methoxybenzyl Chloride, identified by the CAS number 1261838-66-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, also referred to as 2-hydroxy-6-methoxybenzyl chloride, belongs to the broader category of aromatic chlorides and is characterized by its hydroxyl and methoxy substituents on the benzene ring. These functional groups impart distinctive chemical and physical properties, making it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Hydroxy-6-Methoxybenzyl Chloride typically involves a multi-step process, often starting with the preparation of the corresponding alcohol or phenol derivative. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required for forming the benzyl chloride moiety. These innovations not only enhance yield but also reduce the environmental footprint of production processes.

One of the most notable applications of 2-Hydroxy-6-Methoxybenzyl Chloride is in the pharmaceutical industry. Its hydroxyl and methoxy groups make it an ideal precursor for synthesizing bioactive molecules with potential therapeutic effects. For example, studies have shown that derivatives of this compound exhibit antioxidant and anti-inflammatory properties, which could be harnessed for developing novel drugs targeting chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its pharmaceutical applications, 2-Hydroxy-6-Methoxybenzyl Chloride has found utility in agrochemicals. Its ability to act as a precursor for bioactive compounds makes it a valuable intermediate in the synthesis of pesticides and herbicides. Recent research has focused on optimizing its reactivity under mild conditions to improve scalability and cost-effectiveness for agricultural applications.

The chemical structure of 2-Hydroxy-6-Methoxybenzyl Chloride plays a pivotal role in determining its reactivity and stability. The hydroxyl group at position 2 and the methoxy group at position 6 create a unique electronic environment on the benzene ring, influencing nucleophilic aromatic substitution reactions. This makes it particularly useful in Suzuki coupling reactions, where it serves as an arylating agent for constructing biaryl compounds with potential applications in organic electronics.

From a materials science perspective, derivatives of 2-Hydroxy-6-Methoxybenzyl Chloride have been explored for their potential in organic light-emitting diodes (OLEDs). The substitution pattern on the benzene ring allows for fine-tuning of electronic properties, which is crucial for achieving desired emission characteristics in OLED materials. Recent studies have demonstrated that incorporating this compound into OLED architectures can lead to enhanced efficiency and stability.

In terms of physical properties, 2-Hydroxy-6-Methoxybenzyl Chloride is typically a white crystalline solid with a melting point around 100°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various synthetic protocols. However, care must be taken during handling due to its sensitivity to moisture and light.

The growing interest in sustainable chemistry has led researchers to investigate greener synthesis routes for 2-Hydroxy-6-Methoxybenzyl Chloride. For instance, microwave-assisted synthesis has been reported as an efficient method that reduces reaction time while maintaining high yields. Such approaches align with global efforts to minimize energy consumption and waste generation in chemical manufacturing.

In conclusion, 2-Hydroxy-6-Methoxybenzyl Chloride, CAS No. 1261838-66-7, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies, positions it as a valuable tool for developing innovative materials and therapeutic agents. As research continues to uncover new facets of its reactivity and utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.